Cas no 2657617-91-7 (1,​3,​2-​Dioxaborolane, 2-​(3,​4-​difluoro-​5-​nitrophenyl)​-​4,​4,​5,​5-​tetramethyl-)

• Product Name: 1,​3,​2-​Dioxaborolane, 2-​(3,​4-​difluoro-​5-​nitrophenyl)​-​4,​4,​5,​5-​tetramethyl-
• CAS No: 2657617-91-7
• MF: C₁₂H₁₄BF₂NO₄
• MW: 285.05
• CID: 5068905
• PubChem ID: 134128694
• Update Time: 2025-06-08

1,​3,​2-​Dioxaborolane, 2-​(3,​4-​difluoro-​5-​nitrophenyl)​-​4,​4,​5,​5-​tetramethyl- Chemical and Physical Properties

Names and Identifiers

• G70471
• 2-(3,4-difluoro-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-7389828
• 3,4-Difluoro-5-nitrophenylboronic acid pinacol ester
• 2657617-91-7
• 1,​3,​2-​Dioxaborolane, 2-​(3,​4-​difluoro-​5-​nitrophenyl)​-​4,​4,​5,​5-​tetramethyl-

• Inchi： 1S/C12H14BF2NO4/c1-11(2)12(3,4)20-13(19-11)7-5-8(14)10(15)9(6-7)16(17)18/h5-6H,1-4H3
• InChI Key： MLZHXAQBIJQKRN-UHFFFAOYSA-N
• SMILES： C1(C(C)(OB(C2=CC(=C(C(=C2)F)F)[N+]([O-])=O)O1)C)(C)C

Computed Properties

• Exact Mass: 285.0983944g/mol
• Monoisotopic Mass: 285.0983944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų

Additional information on 1,​3,​2-​Dioxaborolane, 2-​(3,​4-​difluoro-​5-​nitrophenyl)​-​4,​4,​5,​5-​tetramethyl-

Introduction to 1,3,2-Dioxaborolane, 2-(3,4-difluoro-5-nitrophenyl)-4,4,5,5-tetramethyl (CAS No: 2657617-91-7)

The compound 1,3,2-dioxaborolane, 2-(3,4-difluoro-5-nitrophenyl)-4,4,5,5-tetramethyl (CAS No: 2657617-91-7) represents a significant advancement in the field of organoboron chemistry and its applications in pharmaceutical synthesis. This specialized boron-containing heterocyclic compound has garnered considerable attention due to its unique structural features and versatile reactivity. The presence of a dioxaborolane core appended with a 3,4-difluoro-5-nitrophenyl substituent and tetramethyl groups enhances its utility in cross-coupling reactions and medicinal chemistry applications.

Structurally speaking, the dioxaborolane moiety is a key functional group that facilitates boron-carbon bond formation under mild conditions. This property makes it an invaluable intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules. The 3,4-difluoro-5-nitrophenyl group introduces both electronic and steric effects that can modulate the reactivity of the boron center. Additionally, the tetramethyl substitution at the dioxaborolane ring provides steric hindrance and stability to the molecule.

In recent years, this compound has found applications in the development of novel pharmaceuticals. The difluorophenyl moiety is particularly interesting because fluorine atoms can significantly influence drug bioavailability and metabolic stability. For instance, fluorinated aromatic compounds often exhibit enhanced binding affinity to biological targets due to their ability to engage in favorable interactions with hydrogen bond donors and acceptors. The nitrophenyl group further contributes to the electronic properties of the molecule, allowing for fine-tuning of its reactivity in various synthetic pathways.

One of the most compelling aspects of 1,3,2-dioxaborolane, 2-(3,4-difluoro-5-nitrophenyl)-4,4,5,5-tetramethyl is its potential use in constructing biologically active scaffolds. Researchers have leveraged its reactivity to develop inhibitors targeting various disease-related pathways. For example, derivatives of this compound have been explored as kinase inhibitors due to their ability to selectively interact with protein active sites. The combination of fluorine and nitro substituents provides a tunable pharmacophore that can be optimized for specific therapeutic outcomes.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the dioxaborolane core often requires careful handling under inert conditions to prevent unwanted side reactions. The subsequent functionalization with the 3,4-difluoro-5-nitrophenyl group and tetramethyl groups further demands precision to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound without compromising on quality.

From a research perspective,1,3,2-dioxaborolane, 2-(3,4-difluoro-5-nitrophenyl)-4,4,5,5-tetramethyl (CAS No: 2657617-91-7) continues to be a subject of intense investigation. Recent studies have highlighted its role as a building block for next-generation therapeutics. For instance, fluorinated nitroaromatics are emerging as promising candidates for anticancer agents due to their ability to disrupt key biological processes at the molecular level. The boron-containing dioxaborolane moiety serves as an excellent handle for further derivatization using transition-metal catalysis.

The pharmaceutical industry has been particularly interested in this class of compounds because they offer a balance between structural complexity and synthetic accessibility. By leveraging the reactivity of boronate esters, researchers can efficiently construct intricate molecular architectures that mimic natural products or designed heterocycles with desired biological activities. The incorporation of both fluoro and nitro groups allows for fine-grained control over electronic properties while maintaining compatibility with cross-coupling methodologies.

In conclusion,1,3,2-Dioxaborolane, 2-(3,4-difluoro-5-nitrophenyl)-4,4,5,5-tetramethyl (CAS No: 2657617-91-7) stands out as a versatile intermediate with broad applications across organic synthesis and medicinal chemistry. Its unique structural features make it an indispensable tool for chemists working on drug discovery programs aimed at treating various diseases including cancer,* inflammation,* and infectious disorders.* As research progresses,* this compound* is* poised* to play an even greater role* in developing innovative therapies that address unmet medical needs.*